2-phenoxy-N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)acetamide

• IUPAC Name: 2-phenoxy-N-[2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl]acetamide
• InChI: InChI=1S/C24H22N2O2S/c27-22(17-28-19-11-5-2-6-12-19)25-15-16-29-24-20-13-7-8-14-21(20)26-23(24)18-9-3-1-4-10-18/h1-14,26H,15-17H2,(H,25,27)
• InChI Key: OQURMYASQPBNEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)SCCNC(=O)COC4=CC=CC=C4
• Molecular Formula: C24H22N2O2S
• Molecular Weight: 402.5 g/mol

Description

“2-phenoxy-N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)acetamide” is a derivative of phenoxy acetamide, which has been investigated for its synthesis and pharmacological activities. This compound is part of a broader class of compounds that combine chemistry and pharmacology to design and develop new pharmaceutical compounds.

Synthesis Analysis

The synthesis of phenoxy acetamide derivatives involves many chemical techniques as well as new computational chemistry applications. A detailed synthesis and structural elucidation of new benzimidazole bridged benzophenone substituted indole scaffolds have been described.

Molecular Structure Analysis

The molecular structure of these compounds is based on molecular interactions with triggered functional groups or specific physicochemical properties. The structure is designed to enhance the pharmacological interest of the compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve several stages. The reactions are designed to produce compounds with high efficacy and safety.

Safety and Hazards

The safety and hazards associated with these compounds are an important consideration. Some compounds have been found to be potent inhibitors of viral replication with lower cytotoxicity compared to other drugs.

Future Directions

The future directions for research into these compounds include the design of new derivatives of phenoxy acetamide and its derivatives that have proven to be successful agents in terms of safety and efficacy. There is also a need for further studies to understand the mechanism of action of these compounds.